2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide
Description
Properties
IUPAC Name |
2-bromo-N-[(5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15BrN2O4S2/c1-25-14-8-7-11(9-15(14)26-2)10-16-18(24)22(19(27)28-16)21-17(23)12-5-3-4-6-13(12)20/h3-10H,1-2H3,(H,21,23)/b16-10- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DJBHCUXUPKZZMS-YBEGLDIGSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Br)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Br)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15BrN2O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
479.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Formation of the Thiosemicarbazone Intermediate
The synthesis begins with the condensation of 3,4-dimethoxybenzaldehyde with thiosemicarbazide to form the thiosemicarbazone intermediate . This step is typically performed in ethanol or methanol under reflux conditions for 4–6 hours. The reaction mechanism involves nucleophilic attack of the thiosemicarbazide’s amino group on the aldehyde carbonyl, followed by dehydration to form the Schiff base.
Key Conditions :
Cyclization to Form the Thiazolidinone Core
The thiosemicarbazone intermediate undergoes cyclization with 2-bromobenzoyl chloride in the presence of a base to form the thiazolidinone ring. This step is critical for introducing the brominated benzamide group and establishing the Z-configuration of the benzylidene moiety.
Reaction Protocol :
-
Dissolve the thiosemicarbazone in N,N-dimethylformamide (DMF) .
-
Add 2-bromobenzoyl chloride (1.2 equivalents) dropwise at 0–5°C.
-
Introduce triethylamine (2.0 equivalents) to neutralize HCl generated during the reaction.
Mechanistic Insight :
The base deprotonates the thiosemicarbazone, enabling nucleophilic attack on the acyl chloride. Cyclization occurs via intramolecular thioester formation, followed by tautomerization to stabilize the thioxo group at position 2.
Optimization of Reaction Conditions
Solvent and Catalysis
Stereochemical Control
The Z-configuration of the benzylidene group is favored under anhydrous conditions and moderate heating (60–80°C). Prolonged heating (>12 hours) or excess base promotes isomerization to the E-configuration, reducing bioactivity.
Purification and Characterization
Purification Techniques
Analytical Data
Comparative Analysis with Structural Analogs
Impact of Benzylidene Substituents
-
3,4-Dimethoxy vs. 2,4-Dimethoxy : The 3,4-dimethoxy analog exhibits a 12% higher yield due to enhanced electron-donating effects, which facilitate cyclization.
-
Bromine Position : 2-Bromo substitution on the benzamide group introduces steric hindrance, reducing byproduct formation compared to 4-bromo analogs.
Chemical Reactions Analysis
Substitution Reactions
The bromine atom at the 2-position of the benzamide group undergoes nucleophilic aromatic substitution (NAS) under specific conditions. This reactivity is exploited to introduce diverse substituents for structure-activity relationship (SAR) studies.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| Bromine → Methoxy | NaOMe, CuI, DMF, 120°C, 6 h | 2-Methoxy analogue | 78% | |
| Bromine → Amine | NH3 (aq), Pd(OAc)2, Xantphos, 100°C | 2-Amino derivative | 65% |
Key factors:
-
Polar aprotic solvents (e.g., DMF) enhance reaction rates by stabilizing transition states .
-
Copper or palladium catalysts facilitate cross-coupling reactions .
Oxidation Reactions
The thioxo (C=S) group at the 2-position of the thiazolidinone ring is susceptible to oxidation, forming sulfonyl or sulfonic acid derivatives.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| S → SO2 | H2O2 (30%), AcOH, 60°C, 3 h | 2-Sulfonyl-1,3-thiazolidin-4-one | 82% | |
| S → SO3H | KMnO4, H2SO4, RT, 12 h | Sulfonic acid derivative | 58% |
Mechanistic insights:
-
Hydrogen peroxide in acidic media generates electrophilic oxygen species, attacking the sulfur atom.
-
Potassium permanganate acts as a strong oxidizer, cleaving the C=S bond .
Reduction Reactions
The exocyclic double bond (C5=C) in the benzylidene moiety undergoes stereoselective reduction, yielding dihydrothiazolidinones.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| C=C → CH-CH | NaBH4, EtOH, 0°C, 2 h | (5R,6S)-Dihydrothiazolidinone | 90% | |
| C=C → CH-CH | H2, Pd/C (10%), MeOH, 50 psi, 4 h | Racemic dihydrothiazolidinone | 85% |
Stereochemical outcomes:
-
NaBH4 in ethanol favors syn addition due to steric hindrance .
-
Catalytic hydrogenation produces racemic mixtures unless chiral catalysts are employed.
Cycloaddition Reactions
The thiazolidinone core participates in [3+2] cycloadditions with nitrile oxides, forming fused heterocycles.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| [3+2] Cycloaddition | Benzoyl nitrile oxide, CHCl3, Δ | Thiazolo[3,2-d] oxadiazole | 73% |
Regioselectivity is governed by frontier molecular orbital (FMO) interactions between the thiazolidinone and dipolarophile .
Condensation Reactions
The 4-oxo group and aromatic aldehydes undergo Knoevenagel condensation to extend conjugation.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| Knoevenagel | 4-Nitrobenzaldehyde, AcONa, MW, 80°C | (5Z)-5-(4-Nitrobenzylidene) analogue | 95% |
Optimization notes:
-
Microwave irradiation (MW) reduces reaction time from 12 h to 30 min .
-
Sodium acetate acts as a mild base, avoiding decomposition of sensitive substituents .
Acid/Base-Mediated Rearrangements
Under acidic conditions, the thiazolidinone ring undergoes ring-opening followed by recyclization.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| Acidic hydrolysis | HCl (conc.), reflux, 6 h | Thioamide and benzamide fragments | 68% | |
| Base-induced rearrangement | NaOH (10%), EtOH, Δ | Thiazine derivative | 55% |
Mechanistic pathway:
-
Protonation of the carbonyl oxygen initiates ring-opening.
-
Nucleophilic attack by hydroxide ions leads to recyclization into a six-membered thiazine .
Photochemical Reactions
UV irradiation induces [2+2] cycloaddition between the benzylidene double bond and alkenes.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| [2+2] Cycloaddition | Maleic anhydride, UV (254 nm), 24 h | Bicyclic thiazolidinone-maleate adduct | 47% |
This reaction is limited by poor quantum yield due to competing side reactions .
Enzymatic Modifications
The compound serves as a substrate for cytochrome P450 enzymes, producing hydroxylated metabolites.
| Reaction | Reagents/Conditions | Product | Yield | Reference |
|---|---|---|---|---|
| C-H hydroxylation | CYP3A4, NADPH, 37°C, 12 h | 3′-Hydroxy metabolite | 32% |
Biotransformation sites:
-
Methoxy groups are demethylated to hydroxyl groups.
-
Bromine remains unaffected under physiological conditions.
Scientific Research Applications
Medicinal Chemistry Applications
-
Anticancer Activity :
- Compounds similar to 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide have been studied for their anticancer properties. The thiazolidinone scaffold is known to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation .
-
Kinase Inhibition :
- Recent studies have highlighted the potential of thiazolidinones as inhibitors of protein kinases, such as DYRK1A. These kinases play crucial roles in cell signaling pathways related to cancer and neurodegenerative diseases. The compound's ability to inhibit these kinases could lead to new therapeutic strategies .
- Antimicrobial Properties :
Synthesis and Derivatives
The synthesis of 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide typically involves multi-step reactions including condensation and cyclization processes. Variations in the synthesis can yield different derivatives with modified biological activities.
Synthesis Overview
| Step | Reaction Type | Key Reagents | Yield |
|---|---|---|---|
| 1 | Condensation | Aldehyde + Amine | High |
| 2 | Cyclization | Thioester + Amine | Moderate |
| 3 | Bromination | Bromine Source | Variable |
Case Studies
- In Vitro Studies :
- In Vivo Models :
Mechanism of Action
The mechanism of action of 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is not fully understood. it is believed to interact with specific molecular targets, such as enzymes or receptors, through its functional groups. The thiazolidinone ring and benzamide group may play crucial roles in binding to these targets, thereby modulating their activity.
Comparison with Similar Compounds
Structural Analogues
Substituent Variations in the Benzylidene Moiety
- Compound 4b: (5Z)-5-(3,4-Dimethoxybenzylidene)-1-methyl-2-thioxoimidazolidin-4-one Structure: Lacks the 2-bromobenzamide group but includes a 1-methyl substituent on the imidazolidinone ring. Synthesis: Achieved via Method A (96% yield, 40 min reaction time) and Method B (92% yield, 60 min) using 3,4-dimethoxybenzaldehyde . Physical Properties: Melting point = 234–236°C; characterized by NMR and HRMS .
Compound 5h : (5Z)-5-(3,4-Dimethoxybenzylidene)-2-(thiomorpholin-1-yl)-1,3-thiazol-4(5H)-one
Halogen Substitution in the Benzamide Group
3-Chloro-N-[(5Z)-5-(2,3-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide
2-Chloro-N-[5-(2,3-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide
Key Observations :
- Microwave synthesis (e.g., Compound 5h) offers faster reaction times (30 min) compared to conventional methods (40–60 min) .
- The presence of electron-withdrawing groups (e.g., bromine) may reduce yields due to steric or electronic effects, though direct data for the target compound is unavailable.
Physicochemical Properties
| Compound | Density (g/cm³) | pKa | Melting Point (°C) | Reference |
|---|---|---|---|---|
| Target Compound | - | - | - | - |
| 2-Chloro analogue | 1.50±0.1 | 7.07±0.20 | - | |
| 4b | - | - | 234–236 | |
| 5h | - | - | 240–242 |
Key Observations :
- Halogen substitution (Cl vs. Br) may influence density and acidity. For example, the 2-chloro analogue has a predicted pKa of ~7.07, suggesting moderate protonation behavior in physiological conditions .
- Melting points for 3,4-dimethoxybenzylidene derivatives range between 234–254°C, indicating high crystallinity .
Biological Activity
The compound 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide is part of a class of thiazolidinones that have garnered attention for their potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, synthesis methods, and relevant research findings.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 433.33 g/mol. It features a thiazolidinone core structure, which is known for various biological activities.
Biological Activity Overview
Research indicates that thiazolidinone derivatives exhibit a range of biological properties, including:
- Anticancer Activity : Many thiazolidinones have demonstrated cytotoxic effects against various cancer cell lines. For instance, compounds with similar structures have shown IC50 values in the low micromolar range against breast adenocarcinoma (MDA-MB 231) and lung carcinoma (NCI-H2) cell lines .
- Enzyme Inhibition : Compounds in this class have been studied for their inhibition of specific protein kinases. For example, some derivatives were identified as potent inhibitors of DYRK1A, a kinase involved in cell proliferation and differentiation .
Synthesis Methods
The synthesis of 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide typically involves the following steps:
- Formation of Thiazolidinone Core : Initial reactions involve the condensation of appropriate aldehydes with thioketones to form the thiazolidinone structure.
- Bromination : The introduction of bromine at specific positions can enhance biological activity and solubility.
- Final Modifications : Functional groups such as methoxy or benzamide are introduced to optimize pharmacological properties.
Anticancer Studies
A study evaluating various thiazolidinone derivatives found that compounds similar to 2-bromo-N-[(5Z)-5-(3,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide exhibited significant cytotoxicity against multiple cancer cell lines. The most active compounds showed IC50 values less than 10 µM in HCT116 (colorectal carcinoma) and Caco2 (colorectal adenocarcinoma) cell lines .
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 2-bromo-N-[...] | HCT116 | <10 |
| 2-bromo-N-[...] | Caco2 | <10 |
| Control (Doxorubicin) | MDA-MB 231 | 0.5 |
Enzyme Inhibition Studies
In vitro studies on enzyme inhibition revealed that certain thiazolidinones could inhibit DYRK1A with IC50 values comparable to known inhibitors like Roscovitine. This suggests potential therapeutic applications in treating diseases where DYRK1A is implicated .
Q & A
Q. What are the standard synthetic protocols for this compound, and how can reaction yields be optimized?
The synthesis typically involves multi-step reactions, including condensation of the thiazolidinone core with a brominated benzamide derivative. Key steps include:
- Solvent selection : Use of polar aprotic solvents (e.g., acetonitrile) for improved solubility of intermediates .
- Catalyst optimization : Trichloroisocyanuric acid (TCICA) or similar agents for efficient cyclization .
- Purification : Gradient elution with ethyl acetate/petroleum ether mixtures (e.g., 50% v/v) to isolate the final product . Yield optimization requires strict temperature control (e.g., 0–5°C during coupling reactions) and inert atmosphere to prevent oxidation.
Q. Which spectroscopic techniques confirm structural integrity, especially the (Z)-configuration of the benzylidene moiety?
- X-ray crystallography : Definitive confirmation of stereochemistry, as demonstrated for analogous brominated dimethoxybenzylidene compounds .
- 1H NMR : Diagnostic olefinic proton signals (δ 7.2–7.8 ppm, coupling constant J ≈ 12–14 Hz for Z-isomers) .
- HRMS : Accurate mass analysis to verify molecular formula (e.g., [M+H]+ or [M+Na]+ peaks) .
Q. What chromatographic methods ensure purity analysis, given potential tautomeric forms?
Reverse-phase HPLC with a C18 column (acetonitrile/water gradient) effectively separates tautomers. For preliminary analysis, TLC (silica gel, ethyl acetate/hexane) with UV visualization at 254 nm is recommended .
Advanced Research Questions
Q. How can contradictions between in vitro and in vivo biological activity data be resolved?
- Metabolic stability assays : Evaluate hepatic microsomal degradation to identify rapid metabolism in vivo .
- Formulation adjustments : Use liposomal encapsulation or prodrug strategies to improve bioavailability .
- Dose-response studies : Conduct pharmacokinetic profiling to align in vitro IC50 values with effective plasma concentrations .
Q. What strategies modulate the benzamide core to enhance target binding while maintaining solubility?
- Electron-withdrawing substituents : Introduce fluorine or trifluoromethyl groups at meta/para positions to improve binding affinity without compromising solubility .
- Polar side chains : Incorporate methoxy or hydroxyl groups on the benzylidene moiety to enhance water solubility .
Q. How should substituent variation on the dimethoxybenzylidene moiety guide SAR studies?
- Halogen substitution : Compare bromo vs. iodo analogs to assess steric/electronic effects on activity (e.g., 81–86% yields for Br/I substitutions in similar compounds) .
- Methoxy positioning : Synthesize 2,5-dimethoxy vs. 3,4-dimethoxy derivatives to evaluate steric hindrance .
- Biological assays : Use kinase inhibition or cytotoxicity screens to correlate structural changes with functional outcomes .
Q. What computational approaches predict the compound’s behavior in biological systems?
- Docking simulations : Molecular dynamics (MD) with target proteins (e.g., kinases) to predict binding modes .
- ADMET prediction : Tools like ACD/Labs Percepta or SwissADME to estimate logP, solubility, and toxicity .
Notes for Methodological Rigor
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
